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Compound of Interest

Compound Name:
5-Bromobenzo[c]isothiazol-3-

amine

CAS No.: 1379324-34-1

Cat. No.: B3378065

Get Quote

In-Depth Spectroscopic Profiling and Structural Elucidation of 5-Bromobenzo[c]isothiazol-3-
amine

Executive Summary & Molecular Architecture
5-Bromobenzo[c]isothiazol-3-amine (CAS 1379324-34-1) is a highly versatile heterocyclic

building block utilized extensively in medicinal chemistry and advanced materials research[1].

The molecule features a rigid 2,1-benzisothiazole core, substituted with a primary amine at the

C3 position and a bromine atom at the C5 position. This specific substitution pattern creates a

highly polarized electronic environment. The electron-withdrawing nature of both the isothiazole

ring and the C5-bromine heavily deshields the adjacent aromatic protons, dictating its unique

spectroscopic signature.

This whitepaper provides a comprehensive, self-validating technical guide to the structural

elucidation of 5-Bromobenzo[c]isothiazol-3-amine using High-Resolution Mass Spectrometry

(HRMS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FT-IR)

spectroscopy.
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Part 1: High-Resolution Mass Spectrometry (HRMS)
& Ionization Dynamics
Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometry is the gold standard for

confirming the exact elemental composition of halogenated heterocycles. Because 5-
Bromobenzo[c]isothiazol-3-amine contains a basic primary amine, it readily accepts a proton

in positive ion mode to form a stable

pseudomolecular ion.

Mechanistic Insight: The presence of a single bromine atom provides a highly diagnostic 1:1

isotopic doublet separated by 2 Da, corresponding to the

and

isotopes. During collision-induced dissociation (CID), the primary fragmentation pathways
involve the loss of ammonia (

) from the C3 position, followed by the extrusion of hydrogen cyanide (

) from the isothiazole core, a pathway characteristic of nitrogen-containing heterocycles ()[2].

Table 1: HRMS (ESI-TOF) Isotopic Data

Ion Species Formula Calculated m/z Observed m/z
Mass Error
(ppm)

|

(

) |

| 228.9434 | 228.9431 | -1.3 | |

(

) |

| 230.9414 | 230.9412 | -0.8 |

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3378065/docs?utm_src=pdf-body#spectroscopic-data-for-5-bromobenzo-c-isothiazol-3-amine
https://www.benchchem.com/product/b3378065/docs?utm_src=pdf-body#spectroscopic-data-for-5-bromobenzo-c-isothiazol-3-amine
https://webbook.nist.gov/chemistry/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3378065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[M+H]+
m/z 228.9 / 230.9
(C7H6BrN2S+)

Loss of NH3
m/z 211.9 / 213.9

(C7H3BrNS+)

- NH3 (17 Da)

Loss of Br•
m/z 149.9

(C7H6N2S+•)

- Br• (79/81 Da)

Loss of HCN
m/z 184.9 / 186.9

(C6H2BrS+)

- HCN (27 Da)

Click to download full resolution via product page

Fig 1: Proposed ESI-MS fragmentation pathway for 5-Bromobenzo[c]isothiazol-3-amine.
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Part 2: Nuclear Magnetic Resonance (NMR) Profiling
The structural rigidity of the benzisothiazole core requires careful solvent selection to prevent

signal broadening. DMSO-

is the solvent of choice. Causally, DMSO acts as a strong hydrogen-bond acceptor, locking the

protons in a stable conformational state. This prevents rapid proton exchange with trace
moisture, sharpening the amine signal and allowing for precise integration ()[3].

The

NMR spectrum exhibits a classic AMX spin system for the aromatic protons. The C4 proton is
highly deshielded due to its position between the electron-withdrawing bromine and the
heterocyclic core, appearing as a fine doublet (

) resulting from meta-coupling with H6.

Table 2:

NMR Data (400 MHz, DMSO-

, 298 K) | Position | Chemical Shift (ppm) | Multiplicity | Coupling Constant (

in Hz) | Integration | Assignment | | :--- | :--- | :--- | :--- | :--- | :--- | | 3-

| 7.35 | Broad singlet (br s) | - | 2H | Primary amine protons | | 4 | 8.21 | Doublet (d) | 1.8 | 1H |
Aromatic C-H (meta to C6) | | 7 | 7.68 | Doublet (d) | 8.8 | 1H | Aromatic C-H (ortho to C6) | | 6 |
7.52 | Doublet of doublets (dd) | 8.8, 1.8 | 1H | Aromatic C-H |

Table 3:

NMR Data (100 MHz, DMSO-

, 298 K)

Chemical Shift (ppm) Type Assignment

| 158.4 | Cq | C3 (C-
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) | | 152.1 | Cq | C7a (Bridgehead C-S) | | 142.5 | Cq | C3a (Bridgehead C-C) | | 130.2 | CH | C6
(Aromatic) | | 126.8 | CH | C4 (Aromatic, adjacent to Br) | | 121.4 | CH | C7 (Aromatic) | | 116.5 |
Cq | C5 (C-Br) |

Part 3: Vibrational Spectroscopy (FT-IR)
Attenuated Total Reflectance (ATR) FT-IR is utilized to avoid the mechanochemical degradation

or polymorphic shifts often induced by high-pressure KBr pelleting. The spectrum is dominated

by the primary amine N-H stretching and the distinct C=N stretch of the isothiazole ring ()[4].

Table 4: FT-IR (ATR) Key Vibrational Modes | Wavenumber (

) | Intensity | Assignment | | :--- | :--- | :--- | | 3455, 3340 | Medium | N-H stretch (asymmetric and
symmetric) | | 1625 | Strong | C=N stretch (isothiazole ring) | | 1550, 1485 | Medium | C=C
stretch (aromatic ring) | | 1310 | Medium | C-N stretch (aromatic amine) | | 1065 | Strong | C-Br
stretch |

Part 4: Self-Validating Experimental Workflows
To ensure data integrity, the following step-by-step methodology incorporates internal validation

checkpoints.

Protocol: High-Resolution NMR Acquisition

Sample Preparation: Weigh exactly 3.0 mg of 5-Bromobenzo[c]isothiazol-3-amine.

Dissolve in 600 µL of anhydrous DMSO-

(100% isotopic purity, containing 0.03% v/v TMS).

Validation Checkpoint: Visually inspect the NMR tube. A clear, particulate-free solution

validates complete dissolution, which is critical to prevent magnetic field inhomogeneities

(shimming errors).

Instrument Tuning: Insert the sample into a 400 MHz spectrometer. Tune and match the

probe to the exact solvent frequency. Lock onto the deuterium signal of DMSO-

.

Shimming & Calibration: Perform gradient shimming.
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Validation Checkpoint: Measure the full-width at half-maximum (FWHM) of the TMS peak.

A FWHM of

validates optimal shimming, ensuring the 1.8 Hz meta-coupling between H4 and H6 will be
fully resolved.

Acquisition: Acquire the

spectrum using a standard 30° pulse program (16 scans, 298 K). Acquire the

spectrum using a proton-decoupled sequence (1024 scans, 298 K).

Data Processing: Apply a 0.3 Hz exponential line broadening function to the

FID before Fourier transformation. Phase and baseline correct manually.

1. Sample Preparation
2-5 mg in 0.6 mL DMSO-d6

2. 1H NMR Acquisition
400 MHz, 16 Scans, 298 K

3. 13C NMR Acquisition
100 MHz, 1024 Scans, 298 K

4. 2D NMR (HSQC/HMBC)
Elucidate C-H Connectivity

5. Data Validation
Multiplet & Integration Analysis
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Fig 2: Self-validating NMR acquisition and structural elucidation workflow.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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